Cas no 61871-81-6 (Ethanone, 1-(2-amino-5-methylphenyl)-2-phenyl-)

Ethanone, 1-(2-amino-5-methylphenyl)-2-phenyl- structure
61871-81-6 structure
Product name:Ethanone, 1-(2-amino-5-methylphenyl)-2-phenyl-
CAS No:61871-81-6
MF:C15H15NO
MW:225.2857
CID:464070
PubChem ID:12328840

Ethanone, 1-(2-amino-5-methylphenyl)-2-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-(2-amino-5-methylphenyl)-2-phenyl-
    • 1-(2-amino-5-methylphenyl)-2-phenylethanone
    • 1-(2-Amino-5-methylphenyl)-2-phenylethan-1-one
    • DTXSID30490137
    • 61871-81-6
    • Inchi: InChI=1S/C15H15NO/c1-11-7-8-14(16)13(9-11)15(17)10-12-5-3-2-4-6-12/h2-9H,10,16H2,1H3
    • InChI Key: TVLIEKASYWLOCK-UHFFFAOYSA-N
    • SMILES: CC1=CC(=C(C=C1)N)C(=O)CC2=CC=CC=C2

Computed Properties

  • Exact Mass: 225.11545
  • Monoisotopic Mass: 225.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.1Ų
  • XLogP3: 3.4

Experimental Properties

  • PSA: 43.09

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